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Compound of Interest

Perfluoro-1,10-decanedicarboxylic
Compound Name: d
aci

cat. No.: B1305833

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of
perfluoro-1,10-decanedicarboxylic acid. The information is compiled from various scientific
sources to support research, development, and application of this compound.

Core Physicochemical Properties

Perfluoro-1,10-decanedicarboxylic acid is a fully fluorinated dicarboxylic acid. Its rigid,
electron-withdrawing structure imparts unique chemical and physical characteristics. A
summary of its key properties is presented below.
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Property Value Source
Chemical Formula C12H2F2004 [1]
Molecular Weight 590.12 g/mol [1]

CAS Number 865-85-0 [11[2]
Appearance Solid [3]
Melting Point 172-174 °C [1][3]
Boiling Point 240 °C at 60 mmHg [11[3]
Density (Predicted) 1.814 + 0.06 g/cm?3 [3]

pKa (Predicted) 0.22+£0.10 [3]

Water Solubility Data not available in the
ater Solubili
reviewed literature.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of
perfluoro-1,10-decanedicarboxylic acid are not readily available in the public domain.
However, based on established methods for similar perfluorinated carboxylic acids (PFCAS),
the following general procedures can be adapted.

Determination of Melting Point

The melting point of perfluoro-1,10-decanedicarboxylic acid can be determined using a
standard capillary melting point apparatus. A small, powdered sample is packed into a capillary
tube, which is then heated in a calibrated instrument. The temperature range over which the
sample melts is recorded as the melting point.

Determination of Boiling Point

The boiling point at reduced pressure can be determined using vacuum distillation. The
compound is heated in a distillation apparatus under a controlled vacuum. The temperature at
which the liquid boils and its vapor condenses is recorded, along with the corresponding
pressure.
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Determination of pKa by *°®F-NMR Spectroscopy

The acid dissociation constant (pKa) of perfluorinated compounds can be experimentally
determined using *°F Nuclear Magnetic Resonance (NMR) spectroscopy.[4][5][6][7][8] This
method relies on the change in the chemical shift of the fluorine atoms adjacent to the
carboxylic acid group as a function of pH.

Methodology:

o Sample Preparation: A series of buffered solutions of perfluoro-1,10-decanedicarboxylic
acid are prepared across a wide pH range. A suitable internal standard is added to each
sample.

 NMR Analysis: The *®F-NMR spectrum is recorded for each sample.

o Data Analysis: The chemical shift of the fluorine signals is plotted against the pH of the
solutions. The resulting titration curve is fitted to the Henderson-Hasselbalch equation to
determine the pKa value.

Determination of Density

The density of solid perfluoro-1,10-decanedicarboxylic acid can be measured using gas
pycnometry. This technique determines the volume of the solid by measuring the pressure
change of a known quantity of an inert gas (e.g., helium) in a calibrated chamber with and
without the sample. The density is then calculated by dividing the mass of the sample by its
measured volume.

Visualizations
Logical Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the comprehensive physicochemical
characterization of a chemical compound such as perfluoro-1,10-decanedicarboxylic acid.
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Caption: General workflow for compound characterization.

It is important to note that while predicted values for density and pKa are available,
experimental verification is crucial for accurate application in research and development. The
lack of publicly available data on water solubility highlights an area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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